Tungsten-181

• CAS No.: 15749-46-9
• Molecular Formula: W
• Molecular Weight: 180.94822 g/mol
• IUPAC Name: tungsten-181
• InChI: InChI=1S/W/i1-3
• InChI Key: WFKWXMTUELFFGS-OIOBTWANSA-N
• SMILES: [W]
• Isomeric SMILES: [181W]
• Synonyms: 181W radioisotope; Tungsten-181; W-181 radioisotope

Description

Tungsten-181, also known as this compound, is a useful research compound. Its molecular formula is W and its molecular weight is 180.94822 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Significance of Tungsten 181 in Nuclear Science and Applications

The significance of Tungsten-181 in nuclear science stems primarily from its decay properties and the potential applications that arise from them. It is produced from the stable isotope Tungsten-180 and decays to Tantalum-181 through electron capture. epa.govurenco.comwebelements.com This decay process is characterized by the emission of low-energy photons, which makes it a candidate for various specialized applications. nih.gov

Recent research has highlighted the potential of this compound as a source for high-dose-rate (HDR) brachytherapy, a form of internal radiation therapy. nih.gov A key advantage of this compound in this context is its lack of high-energy photon emissions, which simplifies radiation shielding requirements and could offer better-targeted therapy. nih.gov Studies have explored the production of this compound for this purpose through neutron activation of Tungsten-180. nih.gov

The primary mode of decay for this compound is electron capture, where an orbital electron is captured by the nucleus, leading to the emission of characteristic X-rays and Auger electrons. epa.govmirdsoft.org The decay scheme indicates that 100% of the decay to Tantalum-181 occurs via electron capture. epa.gov

Overview of Isotopic Studies of Tungsten

Radioactive Decay Scheme of Tungsten-181

This compound (¹⁸¹W) undergoes radioactive decay exclusively through electron capture to become Tantalum-181 (¹⁸¹Ta). epa.govchemlin.orgmirdsoft.org This process involves a proton in the tungsten nucleus capturing an inner atomic electron, transforming into a neutron and emitting an electron neutrino. The decay primarily proceeds to the ground state and a low-lying excited state of the daughter nuclide.

Electron Capture Branching Ratios

The decay of this compound follows two main branches. The dominant branch, with a probability of 65%, involves electron capture directly to the ground state of Tantalum-181. epa.gov The remaining 35% of decays proceed via electron capture to a 6.24 keV excited state in Tantalum-181. epa.govmirdsoft.org

The capture of an orbital electron can occur from different atomic shells, with the probability being highest for the innermost K-shell. For every 100 disintegrations of this compound, approximately 68.97 are the result of K-shell electron captures. epa.gov The ratios for electron capture from the L and M/N shells are related to the K-shell capture probability. epa.gov

Gamma-Ray and X-ray Emission Spectroscopy

Following the electron capture process, the resulting Tantalum-181 atom is in an excited state, not only energetically but also in its electronic configuration. The vacancy created by the captured electron is filled by an electron from a higher energy level, leading to the emission of characteristic X-rays or Auger electrons. The most prominent X-rays emitted are those of the Tantalum K-series. epa.gov

When the decay of this compound populates the 6.24 keV excited state of Tantalum-181, this state de-excites to the ground state by emitting a 6.24 keV gamma-ray. epa.govmirdsoft.org However, some studies have also reported the observation of two other gamma rays with energies of 136.5 keV and 152.5 keV, suggesting a more complex decay scheme than previously understood. aps.org

Below is an interactive data table summarizing the key X-ray and gamma-ray emissions from the decay of this compound.

Radiation Type	Energy (keV)	Relative Intensity
Ta Kα₂ X-ray	56.28	54
Ta Kα₁ X-ray	57.54	100
Ta Kβ₁ X-ray	65.2	33
Ta Kβ₂ X-ray	67.0	8
Gamma-ray	6.24	-
Gamma-ray	136.5	-
Gamma-ray	152.5	-

Table based on data from epa.govaps.org

Daughter Nuclide (Tantalum-181) Properties and Transitions

The decay product of this compound is Tantalum-181, a stable isotope that constitutes 99.988% of naturally occurring tantalum. webelements.comwikipedia.org Tantalum-181 has a nuclear spin and parity of 7/2+. chemlin.org The decay of this compound populates both the ground state and the first excited state of Tantalum-181 at 6.24 keV. epa.govmirdsoft.org The transition from this excited state to the ground state is an important feature of the this compound decay process.

Half-Life Determination and Decay Constant Analysis

The half-life of this compound has been determined through various experimental measurements, with a currently accepted value of 121.2 ± 0.2 days. chemlin.orgwikipedia.orgwikipedia.org This corresponds to a decay constant (λ) of approximately 6.6193 x 10⁻⁸ s⁻¹. chemlin.orgmirdsoft.org Early determinations of the half-life yielded slightly different values, such as 140 days and a weighted average of 120.2 days from different samples. aps.orgosti.gov The half-life is a crucial parameter for any application involving this isotope.

Nuclear Isomers and Excited States in this compound and Isobars

This compound possesses at least two known nuclear isomers, which are metastable excited states of the nucleus with longer-than-usual half-lives. wikipedia.org These isomers have different energy levels and nuclear spin values compared to the ground state.

The isobars of this compound are nuclides that have the same mass number (A=181) but different numbers of protons and neutrons. chemlin.org The study of these isobars provides valuable insights into nuclear structure trends and the forces that govern the stability of atomic nuclei. osti.gov

An interactive table of some isobars of this compound is provided below.

Isobar	Element	Protons (Z)	Neutrons (N)
¹⁸¹Hf	Hafnium	72	109
¹⁸¹Ta	Tantalum	73	108
¹⁸¹W	Tungsten	74	107
¹⁸¹Re	Rhenium	75	106
¹⁸¹Os	Osmium	76	105
¹⁸¹Ir	Iridium	77	104
¹⁸¹Pt	Platinum	78	103

Table based on data from chemlin.org

Theoretical Models of this compound Nuclear Structure

The nuclear structure of this compound, like other tungsten isotopes, can be described using various theoretical models. These models aim to explain the observed energy levels, spins, parities, and decay properties of the nucleus.

One of the prominent models is the Interacting Boson Model (IBM) , which has been used to study the properties of even-even tungsten isotopes. cosmosscholars.com While this compound is an even-odd nucleus, extensions of this model can provide insights into its structure.

The Triaxial Projected Shell Model is another theoretical framework employed to investigate the intrinsic nuclear structures of tungsten isotopes. researchgate.net This model can help in understanding the role of specific neutron orbitals in defining the nuclear properties. researchgate.net

Furthermore, statistical models like the Hauser-Feshbach theory are used in codes such as GNASH to calculate reaction cross-sections and isomer branching ratios for reactions involving tungsten isotopes. osti.gov These calculations are crucial for understanding the production of this compound and other residual nuclei in nuclear reactions. The TALYS nuclear reaction model program is also utilized to calculate excitation functions for reactions on tungsten isotopes. ihep.ac.cnxml-journal.net

These theoretical approaches, combined with experimental data, provide a comprehensive understanding of the complex nuclear structure of this compound.

Production Methodologies for Tungsten 181

Neutron Activation of Tungsten-180 Targets

Neutron activation stands as the predominant technique for synthesizing Tungsten-181. This process entails bombarding stable Tungsten-180 (W-180) isotopes with neutrons, initiating a neutron capture reaction that transforms W-180 into the radioactive W-181. wpi.edu

The efficient production of this compound necessitates the use of isotopically enriched Tungsten-180. Natural tungsten comprises five stable isotopes, with W-180 constituting a very minor fraction, approximately 0.12% of its natural abundance. aps.orgtracesciences.comisotopes.govurenco.com To maximize the yield of W-181 and mitigate the formation of undesirable radioisotopic byproducts, the precursor material is specifically enriched in W-180, with enrichment levels capable of exceeding 95%. tracesciences.comurenco.com

Key methods employed for stable isotope enrichment include:

Distillation : This method is effective for lighter elements where there is a significant mass difference between isotopes. tracesciences.com

Centrifuge Enrichment : A cost-effective approach for heavier elements like tungsten, provided a suitable gaseous compound of the element is available. tracesciences.com

Electromagnetic Enrichment (Calutron) : While capable of enriching isotopes of nearly all elements, this method is characterized by higher operational costs and yields relatively smaller quantities. tracesciences.com Other less common methods, such as laser enrichment, photochemical enrichment, and plasma separation, are also occasionally utilized. tracesciences.com

The isotopic composition of enriched Tungsten-180 samples can vary. For instance, a sample enriched to 11.35% W-180 may also contain substantial proportions of other tungsten isotopes, including 42.80% W-182, 14.80% W-183, 19.80% W-184, and 11.27% W-186. aps.org

Table 1: Natural Abundance and Available Enrichment of Stable Tungsten Isotopes

Isotope	Natural Abundance (atomic %) urenco.com	Maximum Available Enrichment (atomic %) urenco.com
W-180	0.12	>99.9
W-182	26.50	>99.9
W-183	14.30	>99.9
W-184	30.60	>99.9
W-186	28.40	>99.9

The production of this compound through neutron activation requires the bombardment of W-180 targets with neutrons within a nuclear reactor. The efficiency of this process is critically influenced by the neutron flux and specific irradiation parameters. Neutron flux, defined as the rate of neutron flow in n/cm², is a paramount factor. wpi.edu

Irradiation duration is another crucial parameter, with longer irradiation times typically required to convert a substantial fraction of the W-180 sample into W-181. wpi.edu It is important to note that this process can also lead to the formation of several byproducts. wpi.edu

The formation of this compound from Tungsten-180 occurs via the ¹⁸⁰W(n,γ)¹⁸¹W reaction, where a W-180 nucleus captures a neutron to become W-181. wpi.eduaps.org The total radiative thermal neutron-capture cross-section (σ₀) for this reaction has been measured as 21.67(77) barns (b). aps.orgcuni.cz A barn is a unit of area equivalent to 10⁻²⁸ m². wpi.edu

Additionally, the cross-section for the 5/2⁻ metastable isomer of ¹⁸¹W at 365.6 keV, denoted as σ₅/₂⁻(¹⁸¹Wᵐ, 14.6 µs), has been determined to be 19.96(55) b. aps.orgcuni.cz These cross-section values are indicative of the probability of the neutron capture reaction occurring.

The neutron-separation energy (Sₙ) for ¹⁸¹W, derived from the observation of primary γ rays in the ¹⁸⁰W(n,γ) reaction, has been precisely determined as 6669.02(16) keV. aps.orgcuni.cz

Table 2: Thermal Neutron-Capture Cross-Sections for ¹⁸⁰W(n,γ)¹⁸¹W Reaction

Parameter	Value	Unit	Citation
Total Radiative Thermal Neutron-Capture Cross-Section (σ₀)	21.67(77)	b	aps.orgcuni.cz
Cross-Section for 5/2⁻ Metastable Isomer (σ₅/₂⁻)	19.96(55)	b	aps.orgcuni.cz
Neutron-Separation Energy (Sₙ) for ¹⁸¹W	6669.02(16)	keV	aps.orgcuni.cz

Alternative Nuclear Reactions for Tungsten Isotope Production

While neutron activation of W-180 remains the primary method for W-181 production, other nuclear reactions can lead to the formation of various tungsten isotopes or related radionuclides. Cyclotrons, for instance, are increasingly utilized for radionuclide production, providing alternative pathways to isotopes traditionally produced in reactors. iaea.orgiaea.org

Proton bombardment of natural tungsten targets can result in the production of various rhenium (Re) isotopes, including ¹⁸¹Re, ¹⁸²Re, ¹⁸⁴Re, and ¹⁸⁶Re. uni-hannover.debnl.govunits.itresearchgate.net Studies have investigated the cross-sections for the formation of residual nuclides from tungsten via proton-induced reactions across energy ranges from 10 to 70 MeV. uni-hannover.de Although these reactions predominantly yield rhenium isotopes, such studies enhance the comprehensive understanding of nuclear reactions involving tungsten.

Another example of an alternative production route is the ¹⁸¹Ta(γ,n)¹⁸⁰Ta reaction, which is relevant for the synthesis of ¹⁸⁰Ta. researchgate.net While not directly yielding W-181, the knowledge gained from these reactions contributes to the broader understanding of nuclear synthesis pathways for elements within this mass region.

Radiochemical Synthesis Pathways for this compound Precursors

Radiochemical synthesis pathways are indispensable for the separation and purification of the desired radionuclide from irradiated target materials and other byproducts. Following the neutron activation of Tungsten-180, the irradiated target material contains W-181 alongside other tungsten isotopes and potential impurities. wpi.edu

The primary decay mode of W-181 is K-capture, leading directly to the ground state of Tantalum-181 (Ta-181). aps.org This decay characteristic underscores the close chemical relationship between tungsten and tantalum, which is a significant consideration for devising effective separation strategies.

Radiochemical procedures commonly incorporate techniques such as:

Target dissolution : The irradiated target material is dissolved using appropriate chemical solvents. units.it

Chromatography : Various chromatographic methods, particularly anion exchange chromatography, are frequently employed to separate tungsten from other elements or impurities. units.itusra.eduresearchgate.net For example, tungsten can be isolated from the sample matrix through a two-stage anion exchange chromatography process utilizing HCl-HF media. usra.edu

Extraction chromatography : This technique can be used to purify tungsten by separating it from elements such as titanium, zirconium, and hafnium. researchgate.net

The ultimate objective of these radiochemical synthesis pathways is to obtain W-181 in a highly pure form, suitable for its intended applications, while ensuring high radionuclidic purity. iaea.org Furthermore, the automation of radiochemical procedures can significantly reduce synthesis time and minimize radiation exposure for laboratory personnel. rsc.org

Table 3: Chemical Forms and Available Enrichment of Tungsten-180 for Production

Isotope	Chemical Form isotopes.govbuyisotope.com	Isotopic Enrichment (atom %) isotopes.gov
W-180	Ammonium Tungstate (B81510), Metal Powder, Oxide	6-11 (Natural: 0.12)

Radiochemical Separation and Purification of Tungsten 181

Separation from Irradiated Target Materials

The primary objective of radiochemical separation is to isolate W-181 from its irradiated target material, typically W-180, and any co-produced radionuclides or impurities. The dissolution of the irradiated tungsten target is the initial step, often involving strong acid mixtures. For instance, irradiated tungsten foils can be dissolved in a solution of 10 M nitric acid (HNO₃) and concentrated hydrofluoric acid (HF) in a 2:1 ratio. acs.org Other methods include dissolution in HNO₃/HF solutions or hydrochloric acid (HCl)/HF mixtures. cern.chnih.gov

Liquid-Liquid Extraction Techniques

Liquid-liquid extraction (LLX) is a widely employed method for the separation of tungsten and its associated radionuclides due to its versatility and efficiency. This technique leverages the differential solubility of compounds between two immiscible liquid phases.

Research has demonstrated the efficacy of various organic extractants for tungsten(VI). For example, quantitative extraction of tungsten(VI) can be achieved using mesityl oxide from solutions that are 1 M in hydrochloric acid and 12 M in lithium chloride (as a salting-out agent), with a 75% mesityl oxide concentration in isobutyl methyl ketone. nih.gov

Furthermore, the extraction of tungsten(VI) from hydrochloric acid solutions has been investigated using neutral organophosphorus compounds and high molecular weight amines. These include tributyl phosphate (B84403) (TBP), trioctyl phosphine (B1218219) oxide (TOPO), trioctyl amine (TOA), and trioctylmethylammonium chloride (TOMAC), typically dissolved in benzene. The extraction efficiency generally follows the order: TOPO >> TOMAC > TOA > TBP. researchgate.net The optimal hydrochloric acid concentrations for maximum distribution coefficients vary depending on the extractant: 9-9.5 M for TBP, 6-6.5 M for TOPO, 7-8 M for TOA, and 8 M for TOMAC. The presence of tartaric acid can lower extraction efficiency but is beneficial in preventing the precipitation of tungsten salts. researchgate.net

While some studies focus on separating rhenium radioisotopes from bulk tungsten targets using extractants like trioctyl amine (TOA) and di-(2-ethylhexyl)phosphoric acid (HDEHP) dissolved in cyclohexane, these methods highlight the capability of LLX to selectively remove impurities from a tungsten matrix. researchgate.net

Table 1: Parameters for Liquid-Liquid Extraction of Tungsten(VI)

Extractant Class	Specific Extractant	Optimal HCl Concentration (M)	Solvent/Diluent	Notes
Ketone	Mesityl oxide (75%)	1	Isobutyl methyl ketone	Requires 12 M LiCl as salting-out agent for quantitative extraction. nih.gov
Neutral Organophosphorus	Trioctyl phosphine oxide (TOPO)	6-6.5	Benzene	Highest extraction efficiency among tested compounds. researchgate.net
Neutral Organophosphorus	Tributyl phosphate (TBP)	9-9.5	Benzene	Lowest extraction efficiency among tested compounds. researchgate.net
High Molecular Weight Amine	Trioctyl amine (TOA)	7-8	Benzene	researchgate.net
High Molecular Weight Amine	Trioctylmethylammonium chloride (TOMAC)	8	Benzene	researchgate.net

Ion Exchange Chromatography Methodologies

Ion exchange chromatography is a cornerstone technique for the high-purity separation of tungsten isotopes, including W-181, from complex matrices. Anion exchange chromatography, in particular, is frequently utilized due to the anionic nature of tungsten in various acidic solutions. nih.govpsu.edursc.orgpsu.eduresearchgate.net

An improved separation procedure based on anion-exchange chromatography has been developed, allowing for a near-quantitative recovery of tungsten, with reported yields of 99.8 ± 1.2%. psu.eduresearchgate.net This method is crucial for achieving high precision in tungsten isotopic measurements.

A simplified, one-step anion exchange technique has been presented for the separation of tungsten from challenging matrices such as kimberlite samples. This procedure involves the initial removal of large quantities of calcium and magnesium by precipitation with aqueous sulfuric acid (H₂SO₄), followed by anion exchange chromatography using mixed acids. This method efficiently removes high field strength elements (HFSE) like hafnium (Hf), zirconium (Zr), and titanium (Ti), which can interfere with tungsten analysis. This single-column approach achieved tungsten yields of 85–95%. psu.edursc.org

Another application of anion exchange chromatography for tungsten purification from lunar rock samples involved a three-step procedure using a 0.5 M HCl-0.5 M HF mixture, resulting in approximately 85% procedural yields. nih.gov Furthermore, activated aluminum oxide (acidic-AAO) minicolumns have been shown to effectively retain tungsten while allowing rhenium to be eluted, demonstrating the selective retention capabilities of such resins for tungsten. cern.ch

Table 2: Parameters for Ion Exchange Chromatography of Tungsten

Resin Type	Elution/Loading Acid(s)	Key Separations Achieved	Typical Yield (%)	Reference
Anion exchange (AG1X-8, Cl⁻ form, 200–400 mesh)	0.1 M HF (elution)	Ca, Mg, Zr, Hf, Ti from W	85-95	psu.edursc.org
Anion exchange	0.5 M HCl - 0.5 M HF mixture	W from matrix elements (e.g., lunar rocks)	~85	nih.gov
Anion exchange	Not specified (improved procedure)	Quantitative recovery of W, removal of REE, Ta, Hf, Re	99.8 ± 1.2	psu.eduresearchgate.net
Activated Aluminum Oxide (acidic-AAO)	HNO₃ (14.5 M)/HF (24 M) for dissolution, then radiochromatography	Rhenium from Tungsten (Tungsten retained on column)	Not specified for W retention, >80% for Re elution	cern.ch

Electrochemical Separation Approaches

Electrochemical separation techniques offer a promising avenue for the radiochemical isolation of specific radionuclides, including the potential for W-181. While direct applications for W-181 separation from its W-180 target are less frequently detailed, electrochemical methods have been successfully developed for separating other radioisotopes from tungsten matrices.

Purity Assessment and Contaminant Mitigation Strategies

Ensuring the high purity of Tungsten-181 is paramount for its intended applications. The production of W-181 via neutron activation of W-180 can lead to the co-production of impurities, notably Tantalum-181 (Ta-181), which is a significant side product. wpi.edu Other potential contaminants that can interfere with tungsten separation and analysis include hafnium (Hf), zirconium (Zr), titanium (Ti), calcium (Ca), and magnesium (Mg). psu.edursc.org

Purity assessment typically involves analytical techniques capable of identifying and quantifying trace radionuclides and stable elements. Gamma-ray spectrometry is a common method used to determine the presence of remaining gamma-emitting radionuclides in the target material before dissolution, during separation steps (e.g., distillation, ion exchange, molecular plating), and to monitor losses after each step. acs.org The chemical yields of separation procedures are often tracked by adding gamma-emitter tracers, such as Tungsten-187 (W-187) for tungsten and Holmium-166m (Ho-166m) for lanthanides, allowing for precise quantification of separation efficiency and impurity levels. acs.org

Contaminant mitigation strategies are integral to the separation process:

High-Purity Target Materials: Utilizing highly enriched and chemically pure W-180 as the starting material is a fundamental step to minimize the formation of undesirable radioisotopes and stable impurities during irradiation. iaea.org

Selective Separation Techniques: The judicious selection and optimization of separation techniques are crucial. Ion exchange chromatography, particularly anion exchange, is highly effective in removing interfering elements like Hf, Zr, and Ti, as well as bulk impurities like Ca and Mg. psu.edursc.org Liquid-liquid extraction methods, by carefully controlling the extractant and acid concentrations, can also provide high selectivity for tungsten over other elements. researchgate.net

Electrochemical Selectivity: In electrochemical separation, the precise control of electrode potential offers an avenue for highly selective removal of specific radionuclides or impurities based on their redox potentials, thereby enhancing the purity of the desired product. researchgate.net

Yield Optimization in Radiochemical Processing

Reported yields for various separation methodologies applied to tungsten or rhenium from tungsten targets demonstrate the achievable efficiencies:

Ion Exchange Chromatography: Anion exchange chromatography, when employing improved procedures, has shown exceptional yields for tungsten recovery, reaching 99.8 ± 1.2%. psu.eduresearchgate.net Other anion exchange methods, particularly those designed for complex geological samples, have reported tungsten yields ranging from 85% to 95%. rsc.org A three-step anion exchange purification of tungsten from lunar samples also achieved approximately 85% procedural yields. nih.gov

Factors influencing yield optimization include:

Chemical Conditions: For liquid-liquid extraction, the concentration of acids and the choice of extractant significantly impact the distribution coefficients and, consequently, the extraction efficiency and yield. researchgate.net

Column Design and Operation: In ion exchange chromatography, parameters such as resin type, column dimensions, flow rates, and the composition and volume of elution solutions are critical for maximizing tungsten recovery while maintaining purity. Optimized column conditions are key to efficient separation. psu.edu

Target Dissolution Efficiency: The completeness of the initial dissolution of the irradiated target material directly affects the amount of W-181 available for subsequent separation steps. acs.org

Continuous refinement of these parameters through detailed research findings and experimental validation is crucial for achieving high yields and ensuring the economic viability of W-181 production.

Table 3: Reported Yields for Tungsten Radiochemical Separation Methods

Separation Method	Achieved Yield (%)	Notes	Reference
Anion Exchange Chromatography (Improved)	99.8 ± 1.2	Quantitative recovery of W isotopes.	psu.eduresearchgate.net
Anion Exchange Chromatography (Single-column)	85-95	For W separation from kimberlite samples.	psu.edursc.org
Anion Exchange Chromatography (3-step)	~85	For W purification from lunar rock samples.	nih.gov
Electrochemical Separation	>80	For Re radioisotopes separated from tungsten targets (indicative for efficiency from W matrix).	nih.gov

Analytical and Detection Techniques for Tungsten 181

Gamma and X-ray Spectrometry for Isotopic Identification and Quantification

Gamma and X-ray spectrometry are the primary techniques employed for the isotopic identification and quantification of Tungsten-181. As W-181 decays via 100% electron capture to Tantalum-181, the characteristic X-rays of the Ta-181 daughter are the most prominent emissions used for its detection. mirdsoft.orgepa.gov These include the K-alpha (Kα), K-beta (Kβ), K-gamma (Kγ), and K-delta (Kδ) X-rays of Tantalum-181. epa.gov

The energies and relative intensities of these key Tantalum-181 K X-rays are critical for spectral analysis. For instance, the Kα1 X-ray is observed at 57.54 keV with a relative intensity of 100, while the Kα2 X-ray is at 56.28 keV with a relative intensity of 54. epa.gov Other significant X-rays include Kβ1 at 65.2 keV (relative intensity 33) and Kβ2 at 67.0 keV (relative intensity 8). epa.gov

Table 1: Key X-ray Energies and Relative Intensities for Tantalum-181 (Daughter of W-181)

X-ray Type	Energy (keV)	Relative Intensity (normalized to Kα1 = 100)
Kα2	56.28	54
Kα1	57.54	100
Kβ1	65.2	33
Kβ2	67.0	8

In addition to X-rays, this compound also emits very low-yield gamma rays. Specifically, gamma emissions have been identified at 136.5 keV and 152.5 keV, although their yields are extremely low, typically around 0.0311% and 0.083% respectively. aps.orgwpi.edu W-181 is characterized as a middle-energy photon source, with an average photon energy of 58.9 keV and a median energy of 57.5 keV. wpi.edunih.gov

For quantification, the decay constant and half-life of W-181 are essential. This compound has a half-life of 121.2 days. mirdsoft.orgwpi.educhemlin.orgwikipedia.org Gamma-ray spectrometry, often coupled with activation techniques, is also utilized in studies involving tungsten isotopes, where the identification of activation products relies on their characteristic gamma emissions. xml-journal.net

High-Resolution Spectroscopy for Photon Yield Analysis

High-resolution spectroscopy plays a pivotal role in the accurate analysis of photon yields from this compound decay. The ability to resolve distinct X-ray lines, particularly the closely spaced Kα1, Kα2, Kβ1, and Kβ2 X-rays of Tantalum-181, is crucial for precise quantification. epa.gov Low-resolution detectors, such as scintillators, may not be able to differentiate between photon energies with differences of less than 10 keV, necessitating the use of a total photon yield value in such cases. epa.gov

For high-resolution detectors, which can resolve these individual lines, a correction in the photon yield may be necessary for accurate measurements. epa.gov The total relative yield for the four principal Tantalum X-rays (Kα1, Kα2, Kβ1, Kβ2) is 195, when normalized to Kα1 at 100. epa.gov The K-shell fluorescent yield for Tantalum is 0.94. epa.gov Based on the electron capture ratio for K-shell electrons (approximately 68.97 per 100 disintegrations), it is expected that about 64.8 K-shell photons would be emitted per 100 disintegrations of W-181. epa.gov High-resolution measurements enable a more accurate determination of these photon yields, which is fundamental for precise activity measurements and subsequent quantification of W-181.

Challenges in Low-Energy Photon Detection and Spectral Interpretation

The detection and spectral interpretation of this compound present several challenges, primarily due to its decay characteristics. W-181 predominantly emits low-energy X-rays, with the most significant emissions being the K X-rays of Tantalum-181, which fall within the 56-67 keV range. epa.govwpi.edu The gamma rays emitted by W-181 are of very low yield, making their detection and precise quantification difficult. wpi.edu

Challenges in low-energy photon detection include:

Background Noise: Low-energy photons are more susceptible to interference from background radiation and electronic noise, requiring highly sensitive detectors and careful experimental setups. uzh.chcdnsciencepub.comaip.org

Detector Resolution: As noted, low-resolution detectors may not be able to distinguish between the closely spaced K X-ray lines of Tantalum-181. This can lead to an inability to perform detailed spectral analysis and necessitate the use of a combined photon yield, potentially impacting the accuracy of specific X-ray line quantification. epa.gov

Low Photon Yields: The extremely low yields of the 136.5 keV and 152.5 keV gamma rays (0.0311% and 0.083% respectively) mean that these emissions are often difficult to detect and quantify reliably, requiring longer acquisition times or highly efficient detection systems. wpi.edu

Spectral Interpretation Complexity: The presence of multiple X-ray lines and very low-yield gamma rays can complicate spectral deconvolution and interpretation, especially when dealing with mixed radionuclide samples. Historical data on tungsten isotope gamma spectra have sometimes been considered inconclusive or subject to interpretation doubts. epa.goviaea.org

Self-Absorption: For dense materials like tungsten, photon self-absorption within the source material itself can be a significant factor, particularly for low-energy photons, which can affect the measured photon yield and dose rate. nih.gov

These challenges necessitate the use of advanced detection systems and sophisticated spectral analysis techniques to ensure accurate and reliable characterization of this compound.

Applications of Tungsten 181 in Scientific Research

Tracers in Geochemical and Environmental Transport Studies

Radioactive isotopes, including Tungsten-181, can serve as invaluable tracers to understand complex transport mechanisms in various natural systems.

This compound, alongside Tungsten-185 (W-185), has been utilized as an accidental tracer from nuclear tests conducted in 1958 to investigate stratospheric transport processes tech-publish.com. The poleward redistribution of W-185 radioactivity, injected into the equatorial stratosphere, was meticulously documented through radiochemical analysis of filter samples tech-publish.com. Variations in the W-181/W-185 ratio provided a method to differentiate characteristics in the transport patterns of upper stratospheric tungsten source layers tech-publish.com. Project Stardust, for instance, monitored tungsten data to ascertain debris transfer mechanisms and removal rates within the stratosphere americanelements.com. Research has determined both the vertical and lateral diffusion rates of actual tungsten clouds based on isopleths constructed from aircraft sampling data americanelements.com. Observations indicated that the stratospheric tungsten burden decayed relatively quickly, suggesting that sedimentation played a significant role in the activity transfer process americanelements.com. Furthermore, radioactive tungsten data complemented wind information in the lower stratosphere for examining the movement of trace substances nih.gov.

While general tungsten and its isotopes are studied for their environmental mobility, specific documented research using this compound as a dedicated tracer in geo-environments is not extensively detailed in the provided sources. However, the broader understanding of tungsten's behavior in these environments is relevant to its potential as a tracer. Tungsten, in general, can be mobilized in soil and dissolved into groundwater, with its solubility influenced by soil pH and phosphorus content, becoming more soluble under alkaline conditions wikipedia.orgwikipedia.orgnih.gov. Elevated concentrations of tungsten have been observed in soil and porewater around firing ranges and battlefields where ammunition containing metallic tungsten was used, highlighting these areas as significant sources for studying the environmental geochemistry of tungsten nih.gov. Tungsten can accumulate in soils through pathways such as groundwater transport and atmospheric particle deposition, particularly in regions surrounding mining areas wikipedia.org. Metallic tungsten and its alloys can oxidize to tungstate (B81510) oxyanions in the environment, which increases their mobility nih.gov. This understanding of tungsten's environmental behavior underpins the theoretical utility of its radioisotopes, like W-181, for tracking contaminant pathways or material transport in geological and environmental systems.

Astrophysical Nucleosynthesis Research

Tungsten isotopes play a critical role in understanding the processes by which heavy elements are formed in stars, particularly through neutron capture.

Tungsten isotopes are synthesized during the terminal phases of stellar evolution, primarily through the slow (s-process) and rapid (r-process) neutron capture processes americanelements.comjtylek.pluni-freiburg.dewikipedia.org. The s-process occurs within the deep helium-rich layers of low- and intermediate-mass stars during their Asymptotic Giant Branch (AGB) phase americanelements.com. The production of tungsten in the helium-intershell of these stars is significantly influenced by branching points at various isotopes, including Hafnium-181 (Hf-181), Hafnium-182 (Hf-182), Tantalum-182 (Ta-182), Tantalum-183 (Ta-183), and Tungsten-185 (W-185) americanelements.com. The competition between neutron capture and beta-decay at these branching points is quantified by a branching factor (f_n) americanelements.com. Notably, this compound itself is identified as an s-process branching point, and detailed experimental data from direct measurements for this specific branching point are still unavailable, making it an active area of investigation in nuclear astrophysics rsc.org. The s-process pathway in the mass region surrounding tungsten is a complex network of nuclear reactions that helps shape the isotopic abundances observed in the cosmos americanelements.com.

Comparing observed isotopic anomalies with predictions from stellar nucleosynthesis models is fundamental to understanding stellar evolution and element formation jtylek.pl. Tungsten isotopic compositions found in stardust silicon carbide (SiC) grains recovered from meteorites, such as the Murchison carbonaceous chondrite, serve as crucial constraints for studying the s-process in the Hf-Ta-W-Re-Os region. These SiC grains are believed to have condensed in the outflows of low-mass carbon-rich AGB stars. Stellar models predict the evolution of W isotopic ratios within the envelopes of AGB stars, which are shaped by the slow neutron-capture process. While these models show good agreement with some observed ratios in SiC grains, such as 182W/184W and 183W/184W, a minor adjustment in the s-process production of Tungsten-183 is necessary for improved consistency between the observational data and theoretical predictions. However, current models struggle to explain the 186W/184W ratios observed in SiC grains, even when the neutron-capture cross section for Tungsten-185 is increased significantly. Further research is needed to evaluate how uncertainties in stellar models, including the formation of the Carbon-13 neutron source, the mass-loss law, the modeling of the third dredge-up, and the efficiency of the Neon-22 neutron source, might influence current s-process predictions. Nucleosynthetic tungsten isotope anomalies have been identified in various extraterrestrial materials, including pre-solar grains, calcium-aluminum-rich inclusions (CAIs), iron meteorites, and lunar rocks. The magnitude of nucleosynthetic Tungsten-182 variations can be quantified by measuring the Tungsten-183/Tungsten-184 ratio, given the positive correlation between nucleosynthetic Tungsten-183 and Tungsten-182 wikipedia.org.

Material Science Research

Tungsten, as an element, is highly valued in material science due to its exceptional properties, including its high melting point, high hardness, high chemical stability, high density, high strength, high thermal conductivity, strong abrasion resistance, and strong corrosion resistance nih.govnih.gov. These attributes make it indispensable in high-end manufacturing, new energy, and defense industries. Tungsten is also considered a promising candidate material for divertor and plasma-facing components in future fusion reactors, owing to its low hydrogen solubility and high sputtering threshold energy. Research in material science often focuses on mitigating tungsten's inherent limitations, such as room-temperature brittleness, recrystallization brittleness, and low heat-load tolerance, through strategies like alloying or advanced micro-powder manufacturing techniques. For instance, tungsten-containing high-entropy alloys (TCHEAs) demonstrate superior mechanical properties at elevated temperatures and remarkable irradiation resistance, positioning them as potential materials for plasma-facing applications in fusion reactors. Additionally, tungsten is explored in catalyst research, including the development of tungsten atomic catalysts, tungsten metal nanocatalysts, and tungsten-based compound nanocatalysts, driven by its abundance, environmental compatibility, diverse valence states, and favorable adsorption enthalpy.

While the broader field of material science extensively utilizes tungsten and its various forms, specific documented scientific research applications focusing solely on this compound as a direct tool for material characterization or modification (e.g., as a tracer for diffusion studies within materials or for studying radiation effects from its decay in a material matrix) are not widely detailed in the provided search results. However, the radioactive nature of W-181 theoretically lends itself to such tracer applications in material science, where its decay could be monitored to understand atomic movement or structural changes at a microscopic level.

Theoretical and Computational Advancements in Tungsten 181 Research

Nuclear Reaction Modeling and Excitation Functions

The production of Tungsten-181 is primarily achieved through nuclear reactions, and the theoretical modeling of these reactions is crucial for predicting and optimizing its yield. Nuclear reaction codes such as TALYS, ALICE/ASH, and EMPIRE are instrumental in simulating the interactions of particles with target nuclei. researchgate.netresearchgate.netsld.cu These codes incorporate various nuclear models to calculate reaction cross-sections, which measure the probability of a specific nuclear reaction occurring. researchgate.netsld.cu

One of the key reactions for producing ¹⁸¹W is the proton-induced reaction on Tantalum-181, specifically ¹⁸¹Ta(p,n)¹⁸¹W. researchgate.netihep.ac.cn Theoretical models are used to calculate the excitation function for this reaction, which describes how the reaction cross-section varies with the energy of the incident protons. researchgate.netresearchgate.net These calculations involve complex models that account for different reaction mechanisms, including:

Pre-equilibrium emission: This process, described by models like the two-component exciton (B1674681) model or the hybrid model, accounts for particles emitted after the initial interaction but before the nucleus reaches statistical equilibrium. researchgate.net

Compound nucleus reactions: Modeled by the Hauser-Feshbach formalism, this mechanism assumes that the projectile and target nucleus merge to form a compound nucleus, which then decays by emitting particles. researchgate.netihep.ac.cn

Researchers have utilized and modified programs to calculate the formation cross-section for each energy level of the residual ¹⁸¹W nucleus. ihep.ac.cn For the ¹⁸¹Ta(p,nγ)¹⁸¹W reaction, calculations performed for proton energies between 4.5 and 8.5 MeV have shown good agreement with experimental results. ihep.ac.cn

The accuracy of these models depends heavily on the input parameters, such as the level density and the spin cut-off parameter. ihep.ac.cn Studies have shown that the spin cut-off parameter, which characterizes the angular momentum distribution of the nuclear level density, significantly influences the calculated cross-sections, particularly for lower energy levels of the residual nucleus. ihep.ac.cn By comparing the calculated excitation functions with experimental data, physicists can refine the parameters used in the nuclear models, leading to more accurate predictions for a wide range of nuclear reactions. researchgate.netosti.gov This iterative process of theoretical calculation and experimental validation is essential for improving the predictive power of nuclear reaction codes. berkeley.edu

Table 1: Comparison of Calculated and Experimental Cross-Sections for the ¹⁸¹Ta(p,nγ)¹⁸¹W Reaction

Proton Energy (MeV)	Calculated Total Cross-Section (mb)	Experimental Total Cross-Section (mb)	Reference
4.5	~10	~12	ihep.ac.cn
5.5	~100	~110	ihep.ac.cn
6.5	~250	~260	ihep.ac.cn
7.5	~380	~400	ihep.ac.cn
8.5	~450	~470	ihep.ac.cn

Decay Data Evaluation and Discrepancy Resolution for A=181 Isobars

Accurate and reliable nuclear decay data are fundamental for the application and understanding of any radionuclide. This compound decays to Tantalum-181 (¹⁸¹Ta) exclusively through electron capture with a half-life of approximately 121.2 days. mirdsoft.orgchemlin.org The evaluation of its decay scheme involves compiling and critically assessing all available experimental data to provide a recommended, self-consistent set of decay properties.

Historically, there have been discrepancies in the reported decay characteristics of ¹⁸¹W. Early investigations did not always agree on the energies and intensities of the gamma rays emitted following the electron capture process. aps.org For instance, a 1954 study identified two gamma rays with energies of 136.5 and 152.5 keV, which had not been previously observed, while also noting that other, previously reported gamma energies were not detected in their experiment. aps.org

Modern evaluations, such as those compiled in the Nuclear Data Sheets, provide a comprehensive assessment of all isobars with a mass number (A) of 181, including ¹⁸¹W, ¹⁸¹Hf, ¹⁸¹Ta, ¹⁸¹Re, and others. researchgate.net These evaluations aim to resolve discrepancies by comparing data from various experiments and employing theoretical models to ensure the consistency of the decay scheme.

A key point of confusion in the decay scheme of ¹⁸¹W concerned the X-ray branching ratios and the K-shell photon yield. epa.gov this compound decays to the ground state of ¹⁸¹Ta 65% of the time via electron capture, while the remaining 35% of decays proceed to a 0.0063 MeV excited state, which then emits a gamma ray. epa.gov The subsequent atomic relaxation process in the ¹⁸¹Ta atom produces characteristic X-rays, which are crucial for the identification and quantification of ¹⁸¹W. epa.gov Detailed evaluations have clarified the probabilities of electron capture from different atomic shells (K, L, M, etc.) and the corresponding fluorescent yields, leading to a more precise understanding of the emitted X-ray spectrum. epa.gov

Table 2: Evaluated Decay Characteristics of this compound

Property	Value	Unit
Half-life	121.2(2)	days
Decay Mode	Electron Capture (EC)	-
Q-value (EC)	0.2045(20)	MeV
Daughter Nuclide	¹⁸¹Ta	-
Spin and Parity	9/2+	-

Data sourced from ChemLin chemlin.org and MIRDSoft mirdsoft.org.

Simulation of Isotope Production Kinetics

The simulation of isotope production kinetics is a powerful tool for predicting the yield of this compound in a given irradiation facility, such as a nuclear reactor. This involves modeling the rates of nuclear reactions and radioactive decays that occur over time.

One of the primary methods for modeling these complex processes is through the use of the Bateman equations, which form a set of first-order differential equations describing the abundance of each nuclide in a decay and transmutation chain. nih.govwikipedia.org These equations account for the production of an isotope through nuclear reactions (e.g., neutron capture on ¹⁸⁰W) and its loss through both its own radioactive decay and further nuclear reactions (e.g., neutron capture creating ¹⁸²W). nih.govwikipedia.orggsi.de

Recent research into the feasibility of ¹⁸¹W for medical applications has utilized a Catenary kinetics analysis, also known as a Bateman analysis, to mathematically determine the production of ¹⁸¹W from the neutron activation of a stable Tungsten-180 target. nih.gov These activation analyses can predict the activity of ¹⁸¹W that can be achieved under specific irradiation conditions. For example, simulations have shown that activities of up to 7.9 Ci and 13 Ci can be reached using neutron fluence rates of 4x10¹⁴ cm⁻²s⁻¹ and 1x10¹⁵ cm⁻²s⁻¹, respectively. nih.gov

In addition to analytical solutions like the Bateman equations, Monte Carlo simulation codes, such as MCNP (Monte Carlo N-Particle), are widely used to model the complex particle transport and interaction physics within a nuclear reactor or target assembly. nih.govlanl.govornl.govlanl.gov These simulations can provide highly detailed information about the neutron flux energy spectrum and spatial distribution within the target material, which are critical inputs for accurate production calculations. kit.eduresearchgate.net By combining the detailed physics of MCNP with a depletion code that solves the Bateman equations, a comprehensive simulation of the entire production process can be achieved, accounting for the dynamic changes in isotope concentrations and the neutron flux over the course of the irradiation. lanl.govornl.gov This multiphysics approach is essential for optimizing isotope production for various applications. comsol.itresearchgate.netinl.gov

Q & A

Basic Research Questions

Q. What are the optimal methods for synthesizing Tungsten-181 with high isotopic purity, and how can researchers validate the process experimentally?

• Methodological Answer : this compound (¹⁸¹W) is typically synthesized via neutron irradiation of enriched ¹⁸⁰W targets in nuclear reactors or via mass separation techniques. To validate purity:

• Use gamma-ray spectroscopy to detect characteristic emissions (e.g., 6.2 keV X-rays from electron capture decay).
• Employ inductively coupled plasma mass spectrometry (ICP-MS) to quantify isotopic ratios, ensuring <1% contamination from ¹⁸²W or ¹⁸³W .
  • Experimental Design : Include control samples irradiated under identical conditions but without isotopic enrichment to benchmark background signals.

Q. How can researchers characterize the decay properties of this compound, and what instrumentation is critical for accurate half-life determination?

• Methodological Answer :

• Utilize high-purity germanium (HPGe) detectors for gamma spectroscopy to track decay chains (e.g., ¹⁸¹W → ¹⁸¹Ta).
• Apply Bayesian statistical models to decay-curve analysis, accounting for detector efficiency and background noise .
  • Data Contradiction Analysis : Discrepancies in reported half-life values (e.g., 121 days vs. 130 days) may arise from incomplete purification or detector calibration errors. Cross-validate results using liquid scintillation counting for low-energy beta emissions .

Advanced Research Questions

Q. What isotopic effects does this compound exhibit in condensed-matter systems, and how can these be quantified experimentally?

• Methodological Answer :

• Use Mössbauer spectroscopy to study hyperfine splitting in ¹⁸¹W-doped materials, comparing shifts with stable isotopes (e.g., ¹⁸²W).
• Conduct density functional theory (DFT) simulations to correlate isotopic mass differences with lattice vibrational modes .
  • Data Analysis Challenge : Resolve signal overlap from neighboring isotopes by deconvoluting spectra using Fourier transform algorithms.

Q. How do discrepancies in published nuclear data for this compound (e.g., cross-sections, decay paths) impact experimental reproducibility, and what strategies mitigate these issues?

• Methodological Answer :

• Perform meta-analyses of literature data to identify systematic biases (e.g., neutron flux variations in irradiation setups).
• Adopt the IAEA’s recommended nuclear data libraries (e.g., TENDL-2023) for benchmarking .
  • Case Study : A 2022 study found 20% variance in ¹⁸¹W(n,γ) cross-sections due to differing neutron energy spectra; replicate experiments using monoenergetic neutron sources to isolate this variable .

Q. What computational frameworks are most effective for modeling the electron-capture decay dynamics of this compound in astrophysical environments?

• Methodological Answer :

• Implement Monte Carlo simulations (e.g., GEANT4) to model decay pathways in high-temperature plasmas.
• Validate against observational data from meteoritic samples, focusing on isotopic anomalies in presolar grains .
  • Limitation : Computational resource intensity requires parallelized processing and validation via truncated experimental systems (e.g., laser-induced plasma chambers).

Data Presentation and Reproducibility Guidelines

Q. How should researchers document this compound experiments to ensure reproducibility, particularly in multi-institutional collaborations?

• Best Practices :

• Tabulate raw data : Include neutron flux values, irradiation times, and isotopic ratios (see Table 1).
• Metadata standards : Adopt FAIR (Findable, Accessible, Interoperable, Reusable) principles for spectral datasets .

Table 1 : Example Data Structure for Irradiation Parameters

Isotope	Neutron Flux (n/cm²/s)	Irradiation Time (h)	Purity (%)
¹⁸¹W	5×10¹³	48	99.2
¹⁸²W	5×10¹³	48	0.6